Cas no 64806-63-9 (Benzene, (3-phenoxypropyl)-)

• Product Name: Benzene, (3-phenoxypropyl)-
• CAS No: 64806-63-9
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 415573
• PubChem ID: 12341654
• Update Time: 2025-04-19

Benzene, (3-phenoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-phenoxypropyl)-
• 3-phenoxypropylbenzene
• 64806-63-9
• DTXSID00492047
• YNKWXURRTAXYIE-UHFFFAOYSA-N
• 1-phenyl-3-phenoxypropane
• phenyl 3-phenylpropyl ether
• (3-Phenoxypropyl)benzene
• AKOS008951997

• Inchi： 1S/C15H16O/c1-3-8-14(9-4-1)10-7-13-16-15-11-5-2-6-12-15/h1-6,8-9,11-12H,7,10,13H2
• InChI Key： YNKWXURRTAXYIE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.120115130g/mol
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers